Cas no 62230-81-3 (Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride)

• Product Name: Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride
• CAS No: 62230-81-3
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 453381
• PubChem ID: 71388541
• Update Time: 2025-04-19

Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride
• 1-(3-methyl-5,6,7,8-tetrahydroquinolin-8-yl)ethanone,hydrochloride
• 62230-81-3
• 1-(3-Methyl-5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one--hydrogen chloride (1/1)
• DTXSID40810605

• Inchi： 1S/C12H15NO.ClH/c1-8-6-10-4-3-5-11(9(2)14)12(10)13-7-8;/h6-7,11H,3-5H2,1-2H3;1H
• InChI Key： QSVXXXYEQWBNIB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C1C2C(=CC(C)=CN=2)CCC1

Computed Properties

• Exact Mass: 225.09218
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96